Cas no 84145-06-2 (neodecanoic acid, compound with 2-aminoethanol (1:1))

84145-06-2 structure
Product name:neodecanoic acid, compound with 2-aminoethanol (1:1)
neodecanoic acid, compound with 2-aminoethanol (1:1) Chemical and Physical Properties
Names and Identifiers
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- neodecanoic acid, compound with 2-aminoethanol (1:1)
- 2-aminoethanol,7,7-dimethyloctanoic acid
- EINECS 282-229-8
- DTXSID60233039
- 84145-06-2
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- Inchi: InChI=1S/C10H20O2.C2H7NO/c1-10(2,3)8-6-4-5-7-9(11)12;3-1-2-4/h4-8H2,1-3H3,(H,11,12);4H,1-3H2
- InChI Key: DTWCMPUWZOPIRU-UHFFFAOYSA-N
- SMILES: CC(C)(C)CCCCCC(=O)O.C(CO)N
Computed Properties
- Exact Mass: 233.19909372g/mol
- Monoisotopic Mass: 233.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 143
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6Ų
neodecanoic acid, compound with 2-aminoethanol (1:1) Related Literature
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1. Back matter
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal Arora J. Mater. Chem. A, 2020,8, 12716-12722
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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